Cas no 94285-22-0 (Acetyldihydromicromelin A)

• Product name: Acetyldihydromicromelin A
• CAS No: 94285-22-0
• MF: C₁₇H₁₆O₇
• MW: 332.304745674133
• CID: 827529
• PubChem ID: 131637538

Acetyldihydromicromelin A Chemical and Physical Properties

Names and Identifiers

• Acetyldihydromicromelin A
• (1R,2R,4R,5R)-4-(7-Methoxy-2-oxo-2H-chromen-6-yl)-1-methyl-3,6-di oxabicyclo[3.1.0]hex-2-yl acetate
• [ "" ]
• 3,6-Dioxabicyclo[3.1.0]hexane, 2H-1-benzopyran-2-one deriv. (ZCI)
• 2H-1-Benzopyran-2-one,6-[4-(acetyloxy)-5-methyl-3,6-dioxabicyclo[3.1.0]hex-2-yl]-7-methoxy-,(1a,2a,4b,5a)-
• B0005-157040
• 94285-22-0
• rel-(1S,2S,4S,5S)-4-(7-Methoxy-2-oxo-2H-chromen-6-yl)-1-methyl-3,6-dioxabicyclo[3.1.0]hexan-2-yl acetate
• 3,6-Dioxabicyclo[3.1.0]hexane, 2H-1-benzopyran-2-one deriv.
• HY-N2811
• [(1R,2R,4R,5R)-4-(7-methoxy-2-oxochromen-6-yl)-1-methyl-3,6-dioxabicyclo[3.1.0]hexan-2-yl] acetate
• FS-9185
• AKOS032948124
• CS-0023366
• DA-60730

• Inchi： 1S/C17H16O7/c1-8(18)21-16-17(2)15(24-17)14(23-16)10-6-9-4-5-13(19)22-11(9)7-12(10)20-3/h4-7,14-16H,1-3H3/t14-,15-,16+,17-/m1/s1
• InChI Key： CONQHOKMRSEOCW-WCXIOVBPSA-N
• SMILES： C[C@@]12O[C@@H]1[C@@H](C1C=C3C=CC(OC3=CC=1OC)=O)O[C@@H]2OC(=O)C

Computed Properties

• Exact Mass: 332.09000
• Monoisotopic Mass: 332.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: 1.3

Experimental Properties

• Color/Form: Cryst.
• Density: 1.4±0.1 g/cm3
• Boiling Point: 487.1±45.0 °C at 760 mmHg
• Flash Point: 217.0±28.8 °C
• PSA: 87.50000
• LogP: 1.91960
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Acetyldihydromicromelin A Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Acetyldihydromicromelin A

Exploring Acetyldihydromicromelin A (CAS No. 94285-22-0): Properties, Applications, and Research Insights

Acetyldihydromicromelin A (CAS No. 94285-22-0) is a naturally occurring compound that has garnered significant attention in the fields of medicinal chemistry and natural product research. This bioactive molecule belongs to the class of dihydromicromelin derivatives, which are known for their unique structural features and potential therapeutic applications. Researchers have been particularly interested in Acetyldihydromicromelin A due to its promising pharmacological properties and its role in drug discovery.

The molecular structure of Acetyldihydromicromelin A features a complex framework that includes acetylated functional groups, making it distinct from other compounds in its class. This structural uniqueness contributes to its specific biological activities and interactions with cellular targets. Recent studies have focused on understanding how Acetyldihydromicromelin A derivatives interact with biological systems, particularly in the context of inflammation and oxidative stress responses.

One of the most exciting aspects of Acetyldihydromicromelin A research is its potential application in developing novel therapeutic agents. Scientists are investigating its effects on various cellular pathways, with preliminary studies suggesting possible benefits in managing metabolic disorders. The compound's ability to modulate key enzymes has made it a subject of interest in the search for natural product-based therapies, a growing trend in pharmaceutical development.

In the field of natural product chemistry, Acetyldihydromicromelin A represents an important example of how plant-derived compounds can serve as leads for drug development. The compound's discovery has contributed to our understanding of plant defense mechanisms and the chemical diversity present in natural sources. Researchers continue to explore its biosynthesis pathways, which could lead to more efficient production methods through biotechnological approaches.

The analytical characterization of Acetyldihydromicromelin A has been facilitated by advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods have allowed scientists to study its purity, stability, and degradation patterns, which are crucial for potential pharmaceutical applications. Quality control protocols for Acetyldihydromicromelin A standard reference materials have been developed to support research efforts.

Recent trends in green chemistry have also influenced research on Acetyldihydromicromelin A, with scientists exploring more sustainable extraction and purification methods. The compound's natural origin aligns well with the growing demand for eco-friendly bioactive compounds in various industries. This aspect has increased its appeal in cosmetic and nutraceutical applications, where consumers prefer natural ingredients.

From a commercial perspective, the market for specialized compounds like Acetyldihydromicromelin A has been expanding, particularly in the research chemicals sector. Suppliers catering to pharmaceutical research laboratories and academic institutions have reported growing demand for high-purity samples of this compound. The development of reliable synthesis protocols has been a focus area to meet this increasing demand.

Future research directions for Acetyldihydromicromelin A include detailed structure-activity relationship studies to optimize its biological effects. Scientists are particularly interested in exploring potential modifications to enhance its bioavailability while maintaining its beneficial properties. The compound serves as an excellent example of how natural product optimization can lead to valuable therapeutic candidates.

For researchers working with Acetyldihydromicromelin A, proper handling and storage protocols are essential to maintain compound integrity. While not classified as hazardous, standard laboratory safety practices should be followed when working with this material. Documentation of its stability under various conditions continues to be an important area of study.

The scientific literature on Acetyldihydromicromelin A has been growing steadily, reflecting the compound's importance in current research. Recent publications have explored its potential in addressing modern health challenges, particularly those related to chronic inflammatory conditions. This aligns with current medical research priorities focusing on novel anti-inflammatory agents.

In conclusion, Acetyldihydromicromelin A (CAS No. 94285-22-0) represents a fascinating subject of study at the intersection of natural product chemistry and drug discovery. Its unique properties and potential applications continue to drive research interest, making it a compound worth watching in the coming years. As scientific understanding of this molecule deepens, we can expect to see more innovative applications emerging across various fields of science and medicine.